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Compound of Interest

Compound Name: Nikkomycin Lz

Cat. No.: B1252249

Essential Safety and Handling Guide for Nikkomycin
Z

Topic: Personal Protective Equipment for Handling Nikkomycin Z

This guide provides crucial safety and logistical information for researchers, scientists, and
drug development professionals working with Nikkomycin Z. It offers detailed procedural
guidance for safe handling and disposal, ensuring the well-being of laboratory personnel and
the protection of the environment. Note that while some suppliers do not classify Nikkomycin Z
as a hazardous substance, others indicate that it is harmful if swallowed and very toxic to
aquatic life with long-lasting effects.[1][2][3] Therefore, a cautious approach to handling is

strongly advised.

Hazard Identification and Safety Data Summary

A summary of the key safety information for Nikkomycin Z is provided in the table below. This
data has been compiled from various supplier Safety Data Sheets (SDS).
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Hazard Classification & Precautionary
Statements

First Aid Measures

GHS Classification: Acute toxicity, Oral
(Category 4), H302; Acute aquatic toxicity
(Category 1), H400; Chronic aquatic toxicity
(Category 1), H410.[1]

Eye Contact: Immediately flush eyes with plenty
of water after removing contact lenses. Seek

medical attention.[1][2]

Signal Word: Warning

Skin Contact: Wash off with soap and plenty of
water. Remove contaminated clothing. Seek

medical attention.[1][2]

Hazard Statements: H302: Harmful if
swallowed. H410: Very toxic to aquatic life with

long lasting effects.[1]

Inhalation: Move the person into fresh air. If
breathing is difficult, give oxygen. Seek medical
attention.[1][2]

Precautionary Statements:

Ingestion: Do NOT induce vomiting. Never give
anything by mouth to an unconscious person.

Rinse mouth with water. Seek medical attention.

[1](2]

P264: Wash skin thoroughly after handling.[1]

P270: Do not eat, drink or smoke when using
this product.[1]

P273: Avoid release to the environment.[1]

P301 + P312: IF SWALLOWED: Call a POISON
CENTER or doctor/physician if you feel unwell.

[1]

P330: Rinse mouth.[1]

P501: Dispose of contents/container to an

approved waste disposal plant.[1]

Operational Plan: Step-by-Step Handling

Procedures
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To ensure safe handling of Nikkomycin Z in a laboratory setting, the following step-by-step
procedures must be followed.

Engineering Controls and Personal Protective
Equipment (PPE)

e Ventilation: Always handle Nikkomycin Z in a well-ventilated area. Use of a chemical fume
hood is recommended to minimize inhalation exposure.[1][2]

o Eye Protection: Wear chemical safety goggles with side shields.[1]

e Hand Protection: Wear nitrile or neoprene gloves.[4] For handling hazardous compounds,
two pairs of chemotherapy gloves meeting ASTM International standard D6978 are
recommended.[4]

» Body Protection: Wear a disposable gown or a clean lab coat.[4] For hazardous materials, a
disposable gown made of polyethylene-coated polypropylene or other laminate materials
resistant to permeability is required.[4]

o Respiratory Protection: If working outside of a fume hood or if there is a risk of
aerosolization, use a NIOSH-approved respirator.[1][4]

Preparation and Weighing

o Designated Area: Designate a specific area for handling Nikkomycin Z.

» Gather Materials: Before starting, ensure all necessary equipment and supplies are within
reach inside the fume hood to avoid reaching in and out.

» Weighing: If weighing the solid form, do so within a fume hood or a balance enclosure to
prevent dust inhalation.

e Solution Preparation: When preparing solutions, add the solid Nikkomycin Z to the solvent
slowly to avoid splashing.

Experimental Use

o Containment: Keep all containers with Nikkomycin Z tightly closed when not in use.
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» Avoid Contact: Avoid direct contact with skin, eyes, and clothing.
» No Personal Items: Do not eat, drink, or smoke in the laboratory area.[1]

o Hand Washing: Wash hands thoroughly after handling Nikkomycin Z, even if gloves were
worn.[1]

Storage

e Short-term (Powder): Store at -20°C.[2]
e Long-term (In solvent): Store at -80°C.[2][5]

o General Storage: Keep the container tightly sealed in a dry and well-ventilated place.[1][2]

Disposal Plan: Step-by-Step Procedures

Proper disposal of Nikkomycin Z and associated waste is critical to prevent environmental
contamination and ensure regulatory compliance.

Waste Segregation

e Solid Waste: All disposable items that have come into contact with Nikkomycin Z, such as
gloves, pipette tips, and weighing paper, should be collected in a designated, labeled
hazardous waste container.

 Liquid Waste: Unused solutions containing Nikkomycin Z should be collected in a separate,
labeled hazardous liquid waste container. Do not pour down the drain.[1]

o Sharps Waste: Needles, syringes, or other sharps contaminated with Nikkomycin Z must be
disposed of in a designated sharps container.

Decontamination

o Work Surfaces: Decontaminate all work surfaces with a suitable cleaning agent after
completing work.

o Equipment: Clean any non-disposable equipment that has come into contact with
Nikkomycin Z according to your institution's standard operating procedures for hazardous
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materials.

Waste Disposal

o Labeling: Ensure all waste containers are clearly labeled with the contents, including the
name "Nikkomycin Z" and the appropriate hazard symbols.

e Collection: Follow your institution's guidelines for the collection and disposal of chemical
waste. This typically involves contacting the Environmental Health and Safety (EHS) office
for pickup.

o Regulatory Compliance: Dispose of contents and container to an approved waste disposal
plant in accordance with local, state, and federal regulations.[1]

Visual Guides
Experimental Workflow for Handling Nikkomycin Z
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Caption: Workflow for the safe handling of Nikkomycin Z, from preparation to disposal.
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Caption: Interrelationship of safety controls to mitigate potential hazards when handling

Nikkomycin Z.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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» To cite this document: BenchChem. [Personal protective equipment for handling Nikkomycin
Lz]. BenchChem, [2025]. [Online PDF]. Available at:
[https://Iwww.benchchem.com/product/b1252249#personal-protective-equipment-for-
handling-nikkomycin-Iz]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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